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Compound of Interest

Compound Name: Zinc histidine dihydrate

CAS No.: 17501-65-4

Cat. No.: B15722338

Get Quote

Abstract
This document provides a comprehensive, field-proven protocol for the preparation, quality

control, and storage of Zinc Histidine Dihydrate stock solutions. Zinc, an essential trace

element, is critical for a myriad of physiological processes, including enzymatic function,

immune response, and protein structure stabilization. L-Histidine, an essential amino acid, acts

as an efficient chelator for zinc, and the resulting complex, often denoted as Zn(His)₂, is

suggested to have enhanced bioavailability and potent antioxidant properties compared to

other zinc salts.[1] This makes it a compound of significant interest in drug development, cell

culture, and nutritional science. This guide explains the causal science behind the protocol

steps, ensuring the production of a stable, accurate, and reliable stock solution for research

applications.

Scientific Rationale and Background
Zinc is a cofactor for hundreds of enzymes and is integral to the structure of "zinc finger"

proteins involved in gene expression. However, free zinc ions (Zn²⁺) can be neurotoxic at high

concentrations.[1] The chelation of zinc with L-histidine mitigates this toxicity while potentially

enhancing its absorption and biological activity. The imidazole side chain of histidine has a high
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affinity for binding metal ions like zinc, forming a stable coordinate covalent bond. This complex

formation shields the charge of the metal ion, which can facilitate its transport across biological

membranes.[2]

Studies have demonstrated that zinc-histidine complexes can protect cultured neurons from

oxidative stress-induced damage more effectively than zinc chloride.[1] This neuroprotective

effect is attributed to the inhibition of apoptosis-related signaling pathways.[1] Therefore, the

precise and accurate preparation of zinc histidine solutions is paramount for obtaining

reproducible and meaningful experimental results. The stability of the complex is pH-

dependent, with optimal formation occurring at neutral to alkaline pH.[3][4][5]

Chemical & Physical Properties
A thorough understanding of the compound's properties is the first step in reliable solution

preparation.

Property Value Source(s)

Chemical Name

Bis((2S)-2-amino-3-(1H-

imidazol-5-yl)propanoate)zinc

dihydrate

[6]

Molecular Formula C₁₂H₂₀N₆O₆Zn [6]

Molecular Weight 409.7 g/mol [6][7]

CAS Number
36450-85-8 (dihydrate);

17501-65-4
[6][8]

Appearance
White to off-white crystalline

powder
[9]

Solubility

Poorly soluble in pure water,

solubility enhanced in the

presence of excess zinc ions

or with pH adjustment.[10][11]

[12]

Safety & Handling Precautions
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Before beginning, review the Material Safety Data Sheet (MSDS/SDS) for zinc histidine
dihydrate.[9][13]

Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and

appropriate gloves.[13]

Respiratory Protection: If handling large quantities of powder or if ventilation is poor, use a

dust respirator or work in a fume hood to avoid inhalation.[9][13]

Handling: Avoid generating dust. In case of contact with eyes or skin, rinse immediately with

plenty of water.

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Do not let the product enter drains.[13]

Detailed Protocol for 100 mM Stock Solution
This protocol describes the preparation of 100 mL of a 100 mM Zinc Histidine Dihydrate stock

solution. Adjust volumes and mass as required for different concentrations or volumes.

4.1. Required Materials & Equipment
Reagents:

Zinc Histidine Dihydrate (M.W. = 409.7 g/mol )

Ultrapure water (Type I, 18.2 MΩ·cm), sterile

Equipment:

Analytical balance (4-decimal place)

100 mL volumetric flask (Class A)

Magnetic stirrer and stir bar

pH meter

Spatula and weighing paper/boat
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Pipettes

0.22 µm sterile syringe filter

Sterile conical tubes for storage

4.2. Step-by-Step Methodology
Step 1: Calculation of Mass The first step is to calculate the precise mass of zinc histidine
dihydrate powder needed. The causality here is fundamental stoichiometry.

Formula: Mass (g) = Desired Concentration (mol/L) × Volume (L) × Molecular Weight ( g/mol

)

Calculation: Mass = 0.100 mol/L × 0.100 L × 409.7 g/mol = 4.097 g

Step 2: Weighing the Compound Using an analytical balance, carefully weigh out 4.097 g of

zinc histidine dihydrate powder onto weighing paper. Tare the balance with the weighing

paper before adding the compound to ensure accuracy.

Step 3: Dissolution This is the most critical step, as zinc-histidine complexes can be

challenging to dissolve directly.[10]

Add a magnetic stir bar to the 100 mL volumetric flask.

Carefully transfer the weighed powder into the flask.

Add approximately 80 mL of ultrapure water. Adding a portion of the final solvent volume first

prevents the solute from clumping at the bottom and facilitates dissolution.

Place the flask on a magnetic stirrer and stir at a moderate speed.

Rationale for Facilitating Dissolution: The complex may not dissolve readily. Gentle warming

(to no more than 40°C) or sonication in a water bath for 5-10 minute intervals can be used to

aid dissolution. The increased kinetic energy helps break the crystal lattice structure. Avoid

aggressive heating, which could degrade the compound. The presence of metal ions can

enhance histidine's water affinity, but patience is key.[11][12]
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Step 4: Bringing to Final Volume Once the solid is completely dissolved (the solution should be

clear and free of particulates), remove the flask from the stirrer.

Allow the solution to return to room temperature if it was warmed.

Carefully add ultrapure water until the bottom of the meniscus reaches the calibration mark

on the neck of the 100 mL volumetric flask. Use a pipette for the final additions to avoid

overshooting the mark.

Cap the flask and invert it 15-20 times to ensure the solution is homogeneous.

Step 5: Sterile Filtration (For Biological Applications) For applications such as cell culture, the

stock solution must be sterile to prevent contamination.

Draw the solution into a sterile syringe.

Attach a 0.22 µm sterile syringe filter to the syringe.

Dispense the solution through the filter into sterile conical tubes for storage. This physically

removes any potential microbial contaminants without using heat.

4.3. Protocol Workflow Diagram
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Preparation

Finalization & QC

Step 1: Calculate Mass
(4.097 g for 100 mL of 100 mM)

Step 2: Weigh Compound
(Use analytical balance)

Step 3: Dissolve in ~80 mL Water
(Stir, gently warm/sonicate if needed)

Step 4: Bring to Final Volume
(100 mL in volumetric flask)

Mix by Inversion

Step 5: Sterile Filter (0.22 µm)
(For biological applications)

Aliquot into sterile tubes

QC: Verify Zn Concentration
(AAS or ICP-OES)

Store at 2-8°C, protected from light

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact
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